Cas no 94905-05-2 (3-Buten-1-amine, 2,2-dimethoxy-3-methyl-)

Technical Introduction: 3-Buten-1-amine, 2,2-dimethoxy-3-methyl- 3-Buten-1-amine, 2,2-dimethoxy-3-methyl-, is a specialized amine compound featuring a butenyl backbone with dimethoxy and methyl substituents. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in the preparation of heterocyclic compounds or as a building block for pharmaceuticals and agrochemicals. The presence of both amine and alkene functionalities allows for versatile derivatization, while the dimethoxy group enhances stability under certain reaction conditions. Its well-defined molecular architecture ensures consistent performance in nucleophilic addition or polymerization processes. Suitable for controlled reactions, this compound is often utilized in research and industrial applications requiring precise functional group manipulation.

3-Buten-1-amine, 2,2-dimethoxy-3-methyl- structure

94905-05-2 structure

Product name:3-Buten-1-amine, 2,2-dimethoxy-3-methyl-

CAS No:94905-05-2

MF:C₇H₁₅NO₂

MW:145.2

CID:4348080

3-Buten-1-amine, 2,2-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

- 3-Buten-1-amine, 2,2-dimethoxy-3-methyl-

3-Buten-1-amine, 2,2-dimethoxy-3-methyl- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	BBV-38377281-1.0g	2,2-dimethoxy-3-methylbut-3-en-1-amine	94905-05-2	95%	1.0g	$0.0	2022-12-01

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Additional information on 3-Buten-1-amine, 2,2-dimethoxy-3-methyl-

3-Buten-1-amine, 2,2-dimethoxy-3-methyl- (CAS No. 94905-05-2): A Comprehensive Overview

3-Buten-1-amine, 2,2-dimethoxy-3-methyl is a versatile organic compound with the CAS registry number 94905-05-2. This compound belongs to the class of amines and is characterized by its unique structure, which includes a butenyl group with a methyl substitution and two methoxy groups attached to the same carbon atom. The presence of these functional groups imparts distinctive chemical properties, making it valuable in various applications across different industries.

The molecular formula of 3-butene amine is C6H13NO2, and its molecular weight is approximately 117.16 g/mol. The compound is typically synthesized through a combination of alkylation and amination reactions, often involving alkyl halides and ammonia or its derivatives. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound, reducing costs and minimizing waste.

One of the key features of 3-butene amine is its ability to participate in various nucleophilic reactions due to the presence of the amine group. This makes it an ideal precursor for the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and specialty chemicals. For instance, it has been used as an intermediate in the production of herbicides and fungicides, where its reactivity plays a crucial role in achieving desired biological activity.

Recent studies have highlighted the potential of 3-butene amine in the field of materials science. Researchers have explored its use as a building block for synthesizing polymeric materials with tailored properties, such as improved thermal stability and mechanical strength. These findings underscore its importance in advancing material innovation and sustainability.

In terms of applications, 3-butene amine finds extensive use in the manufacturing of surfactants and detergents. Its ability to form stable emulsions and foams makes it indispensable in cleaning products where surface activity is critical. Additionally, it has been employed in the formulation of personal care products, including shampoos and conditioners, where its mildness and effectiveness are highly valued.

The compound's stability under various environmental conditions has also been a topic of recent research. Studies have demonstrated that 3-butene amine exhibits good resistance to oxidation and hydrolysis, making it suitable for long-term storage and use in harsh conditions. This property further enhances its utility across diverse industrial applications.

In conclusion, 3-butene amine (CAS No. 94905-05-2) is a multifaceted compound with a wide range of applications spanning from agriculture to materials science. Its unique chemical structure and reactivity continue to drive innovation across various sectors. As research progresses, new uses for this compound are likely to emerge, solidifying its position as an essential component in modern chemistry.